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Compound of Interest

Compound Name: C13-113-tri-tail

cat. No.: B11935263

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical procedures for the proper disposal of
C13-113-tri-tail (CAS: 1381861-86-4), an ionizable lipid molecule used in laboratory research
for formulating Lipid Nanoparticles (LNPs).[1][2][3] Adherence to these guidelines is critical for
ensuring personnel safety and environmental compliance.

Immediate Safety Concerns & Chemical Properties

While a comprehensive Safety Data Sheet (SDS) for C13-113-tri-tail is not publicly available,
its structural components—an amino alcohol head group and long hydrophobic carbon tails—
suggest it should be handled as a potentially hazardous chemical.[1][2] Shipped as a non-
hazardous chemical under ambient temperatures, its stability is sufficient for ordinary shipping
times. However, proper laboratory precautions are essential.

Key Safety Actions:

o Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including
safety goggles, a lab coat, and chemical-resistant gloves.

e Avoid Inhalation and Contact: Handle the compound in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of any aerosols. Prevent direct contact with
skin and eyes.

» Spill Response: In case of a spill, isolate the area. Absorb the spill with an inert material
(e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous waste
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disposal.

A summary of relevant physical and chemical data for C13-113-tri-tail is provided below.

Property Value Source
CAS Number 1381861-86-4

Chemical Formula C44H93N303

Molecular Weight 712.25 g/mol

Not specified (handle as a

Appearance . ) ) o
potential solid or viscous liquid)
Solubility Soluble in DMSO
Short-term: 0-4°C; Long-term:
Storage

-20°C. Keep dry and dark.

Step-by-Step Disposal Procedure

All chemical waste must be managed in a safe, compliant, and environmentally sound manner
from the point of generation to final disposal. The following steps outline the required disposal
protocol for C13-113-tri-tail and associated waste.

Step 1: Waste Identification and Segregation

 Identify Waste Stream: All materials contaminated with C13-113-tri-tail, including unused
neat compound, solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup
materials, must be treated as hazardous chemical waste.

e Segregate Waste: Do not mix C13-113-tri-tail waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EH&S) office.
Specifically, keep it separate from:

o Acids and bases.

o Oxidizing and reducing agents.
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o Agueous and non-agueous wastes, unless the waste is already in solution.

Step 2: Containerization

o Select Appropriate Containers: Use only compatible, leak-proof containers for waste
collection, preferably the original container if it is in good condition. For solutions, plastic
containers are often preferred. Ensure containers have secure, tight-fitting lids.

e Secondary Containment: Place the primary waste container within a larger, chemically
resistant secondary container (e.g., a tub or tray) to contain any potential leaks. The
secondary container must be able to hold at least the volume of the largest primary
container.

o Headspace: Leave at least one inch of headspace in liquid waste containers to allow for
expansion and prevent rupture.

Step 3: Labeling

» Label Immediately: Affix a "Hazardous Waste" label to the container as soon as the first drop
of waste is added.

o Complete Information: The label must be filled out completely and accurately, including:

The words "Hazardous Waste."

o

Full chemical name: "C13-113-tri-tail".

[¢]

o

All components of any mixture, including solvents and their approximate percentages.

The date accumulation started.

[e]

o

The specific hazards (e.qg., Irritant, Environmental Hazard).

Step 4: Accumulation and Storage

o Designated Area: Store the waste in a designated Satellite Accumulation Area (SAA) that is
at or near the point of generation. Do not move waste between different rooms for storage.
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o Keep Containers Closed: Waste containers must remain tightly closed at all times, except
when adding waste.

» Storage Limits: Do not exceed the maximum volume limits for an SAA, which is typically 55
gallons for total hazardous waste or one quart for acutely toxic waste.

Step 5: Request for Disposal

e Schedule Pickup: Once the waste container is nearly full (e.g., 75% capacity) or has been
accumulating for a set period (e.g., 6-12 months, per institutional policy), submit a request for
pickup to your institution's EH&S department.

» Do Not Transport: Laboratory personnel should never transport hazardous waste to a central
storage facility. This must be done by trained EH&S staff.

Experimental Protocol: Decontamination of
Glassware

This protocol details the procedure for decontaminating glassware that has come into contact
with C13-113-tri-tail.

Methodology:

« Initial Rinse: Under a fume hood, perform a preliminary rinse of the glassware with a suitable
solvent in which C13-113-tri-tail is soluble (e.g., ethanol or DMSO). This initial rinseate must
be collected and disposed of as hazardous liquid waste.

o Triple Rinse: Rinse the glassware three times with the chosen solvent. Each rinse volume
should be approximately 10% of the container's volume. Collect all rinsate in the designated
hazardous waste container.

e Washing: After the solvent rinse, the glassware can be washed with laboratory detergent and

water.
¢ Final Rinse: Perform a final rinse with deionized water.

e Drying: Allow the glassware to air dry or place it in a drying oven as appropriate.
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Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of C13-113-tri-tail
waste.
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C13-113-tri-tail Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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